Cas no 2138297-22-8 (1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol)

• Product Name: 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol
• CAS No: 2138297-22-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5260636
• Update Time: 2025-11-01

1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-(oxiran-2-yl)propan-1-ol
• 2-Oxiranepropanol, α-(3-fluorophenyl)-
• 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol

• Inchi： 1S/C11H13FO2/c12-9-3-1-2-8(6-9)11(13)5-4-10-7-14-10/h1-3,6,10-11,13H,4-5,7H2
• InChI Key： BPFNYFBQCHEDHF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCC1CO1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 1.6
• Topological Polar Surface Area: 32.8

Additional information on 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol

Research Briefing on 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol (CAS: 2138297-22-8)

1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol (CAS: 2138297-22-8) is an emerging compound of interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. This briefing provides a comprehensive overview of the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structural features, including the fluorophenyl and oxirane moieties, contribute to its reactivity and biological activity. Recent synthetic approaches have optimized the yield and purity of 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol, enabling its broader use in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis route, achieving >95% enantiomeric excess, which is critical for its application in chiral drug development.

Pharmacological evaluations have revealed that 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol exhibits moderate inhibitory activity against key enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for developing anti-inflammatory agents with improved selectivity and reduced side effects. Additionally, preliminary in vitro studies indicate its ability to cross the blood-brain barrier, making it a promising candidate for CNS-targeted therapies.

Further research has explored the compound's role in modulating neurotransmitter systems. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol exhibit affinity for GABA_A and NMDA receptors, implicating its potential in treating anxiety and epilepsy. However, more in vivo studies are needed to validate these effects and assess its safety profile.

In conclusion, 1-(3-Fluorophenyl)-3-(oxiran-2-yl)propan-1-ol (CAS: 2138297-22-8) represents a promising scaffold for drug discovery, with applications spanning anti-inflammatory and neurological therapeutics. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translational potential.